N-[2-(aminocarbonyl)phenyl]-5-chloro-1-naphthamide

• Molecular Formula: C18H13ClN2O2
• Molecular Weight: 324.8 g/mol
• IUPAC Name: N-(2-carbamoylphenyl)-5-chloronaphthalene-1-carboxamide
• InChI: InChI=1S/C18H13ClN2O2/c19-15-9-4-6-11-12(15)7-3-8-13(11)18(23)21-16-10-2-1-5-14(16)17(20)22/h1-10H,(H2,20,22)(H,21,23)
• InChI Key: OXYVXQOWLGYAFM-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)N)NC(=O)C2=CC=CC3=C2C=CC=C3Cl

Description

N-[2-(aminocarbonyl)phenyl]-5-chloro-1-naphthamide, also known as NCN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. NCN is a naphthalene derivative that has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of N-[2-(aminocarbonyl)phenyl]-5-chloro-1-naphthamide involves the inhibition of the proteasome, which is responsible for the degradation of intracellular proteins. N-[2-(aminocarbonyl)phenyl]-5-chloro-1-naphthamide binds to the active site of the proteasome and inhibits its activity, leading to the accumulation of ubiquitinated proteins and the induction of apoptosis.
Biochemical and Physiological Effects
N-[2-(aminocarbonyl)phenyl]-5-chloro-1-naphthamide has been found to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the Akt/mTOR signaling pathway. N-[2-(aminocarbonyl)phenyl]-5-chloro-1-naphthamide has also been found to inhibit the growth of cancer cells by inducing G2/M cell cycle arrest and inhibiting angiogenesis. In addition, N-[2-(aminocarbonyl)phenyl]-5-chloro-1-naphthamide has been found to exhibit anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

N-[2-(aminocarbonyl)phenyl]-5-chloro-1-naphthamide has several advantages as a research tool, including its high potency and selectivity for the proteasome, its ability to induce apoptosis in cancer cells, and its fluorescent properties for imaging intracellular organelles. However, N-[2-(aminocarbonyl)phenyl]-5-chloro-1-naphthamide also has limitations, including its potential toxicity and the need for further studies to determine its pharmacokinetics and pharmacodynamics.

Future Directions

Future research on N-[2-(aminocarbonyl)phenyl]-5-chloro-1-naphthamide could focus on its potential applications in cancer therapy, fluorescent imaging, and optoelectronics. Further studies could also investigate the pharmacokinetics and pharmacodynamics of N-[2-(aminocarbonyl)phenyl]-5-chloro-1-naphthamide and its potential toxicity in vivo. In addition, N-[2-(aminocarbonyl)phenyl]-5-chloro-1-naphthamide could be used as a lead compound for the development of new proteasome inhibitors with improved potency and selectivity.

Synthesis Methods

N-[2-(aminocarbonyl)phenyl]-5-chloro-1-naphthamide has been synthesized using several methods, including the Ullmann coupling reaction, Suzuki-Miyaura cross-coupling reaction, and Buchwald-Hartwig amination reaction. The Ullmann coupling reaction involves the reaction of 5-chloro-1-naphthylamine with 2-chlorobenzoyl isocyanate in the presence of copper powder and pyridine. The Suzuki-Miyaura cross-coupling reaction involves the reaction of 5-chloro-1-naphthylboronic acid with 2-chlorobenzoyl chloride in the presence of a palladium catalyst. The Buchwald-Hartwig amination reaction involves the reaction of 5-chloro-1-naphthylamine with 2-chlorobenzamide in the presence of a palladium catalyst and a base.

Scientific Research Applications

N-[2-(aminocarbonyl)phenyl]-5-chloro-1-naphthamide has been studied extensively for its potential applications in various fields, including cancer therapy, fluorescent imaging, and optoelectronics. N-[2-(aminocarbonyl)phenyl]-5-chloro-1-naphthamide has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. N-[2-(aminocarbonyl)phenyl]-5-chloro-1-naphthamide has also been used as a fluorescent probe for imaging intracellular lysosomes and mitochondria. In optoelectronics, N-[2-(aminocarbonyl)phenyl]-5-chloro-1-naphthamide has been used as a hole-transporting material in organic light-emitting diodes.